Cas no 338747-92-5 (4-(4-Chlorobenzenesulfinyl)-6-(methoxymethyl)-2-methylpyrimidine)

4-(4-Chlorobenzenesulfinyl)-6-(methoxymethyl)-2-methylpyrimidine structure
338747-92-5 structure
Product Name:4-(4-Chlorobenzenesulfinyl)-6-(methoxymethyl)-2-methylpyrimidine
CAS No:338747-92-5
MF:C13H13ClN2O2S
MW:296.772520780563
CID:5737342
PubChem ID:1476806
Update Time:2023-11-10

4-(4-Chlorobenzenesulfinyl)-6-(methoxymethyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • SMR000335089
    • CHEBI:108544
    • 338747-92-5
    • HMS2697N10
    • MLS000764257
    • CHEMBL1555809
    • AKOS005090446
    • 4M-529S
    • Q27187449
    • 4-chlorophenyl 6-(methoxymethyl)-2-methyl-4-pyrimidinyl sulfoxide
    • 4-(4-chlorophenyl)sulfinyl-6-(methoxymethyl)-2-methylpyrimidine
    • 4-(4-chlorobenzenesulfinyl)-6-(methoxymethyl)-2-methylpyrimidine
    • 4-[(4-CHLOROPHENYL)SULFINYL]-6-(METHOXYMETHYL)-2-METHYLPYRIMIDINE
    • Pyrimidine, 4-[(4-chlorophenyl)sulfinyl]-6-(methoxymethyl)-2-methyl-
    • 4-(4-Chlorobenzenesulfinyl)-6-(methoxymethyl)-2-methylpyrimidine
    • Inchi: 1S/C13H13ClN2O2S/c1-9-15-11(8-18-2)7-13(16-9)19(17)12-5-3-10(14)4-6-12/h3-7H,8H2,1-2H3
    • InChI Key: ADJIMOHBRADXIH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(C1C=C(COC)N=C(C)N=1)=O

Computed Properties

  • Exact Mass: 296.0386265g/mol
  • Monoisotopic Mass: 296.0386265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 448.7±45.0 °C(Predicted)
  • pka: -1.22±0.43(Predicted)

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